Cas no 1805181-08-1 (3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805181-08-1
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4871675
• Update Time: 2025-08-03

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-6-2-5(8(10)11)13-7(9)4(6)3-12/h2,8H,3,12H2,1H3
• InChI Key： DWVRCUVHITUUPH-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine

3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1805181-08-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine derivative family, characterized by its unique structural features and functional groups. The presence of an aminomethyl group, a chlorine atom, a difluoromethyl group, and a methoxy group makes it a versatile compound with diverse applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the final product, making it suitable for high-end applications. The structural complexity of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine allows for fine-tuning of its properties, such as solubility, stability, and reactivity, to meet specific application requirements.

One of the most promising areas of application for this compound is in drug discovery. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules with potential therapeutic effects. For instance, the aminomethyl group can act as a hydrogen bond donor, enhancing molecular interactions with biological targets. Meanwhile, the chlorine atom and difluoromethyl group contribute to hydrophobicity and electronic modulation, which are critical for optimizing pharmacokinetic profiles.

Recent studies have explored the use of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine as a building block in constructing complex heterocyclic frameworks. These frameworks are essential in developing novel antibiotics, anticancer agents, and antiviral drugs. The incorporation of this compound into drug design strategies has shown promising results in vitro, particularly in inhibiting key enzymes associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound exhibits potential in agrochemicals. Its ability to modulate plant growth and resistance to environmental stressors has been highlighted in recent agricultural research. The methoxy group plays a pivotal role in enhancing the compound's bioavailability in plants, while the chlorine atom contributes to its stability under varying environmental conditions.

The synthesis of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine involves a multi-step process that requires precise control over reaction conditions. Key steps include nucleophilic substitution reactions and Friedel-Crafts alkylation, which are critical for assembling the molecule's complex architecture. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

From an analytical perspective, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the compound's structure and purity. These techniques provide detailed insights into the molecule's electronic environment and connectivity, ensuring that the final product meets rigorous quality standards.

In terms of safety considerations, studies have been conducted to evaluate the toxicity profile of 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine. Results indicate that it exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are still underway to fully understand its potential risks to human health and the environment.

The future outlook for this compound is highly promising. Ongoing research is focused on expanding its applications in advanced materials science, particularly in developing novel polymers and coatings with enhanced mechanical and thermal properties. Its unique functional groups make it an attractive candidate for designing materials with tailored functionalities.

In conclusion, 3-(Aminomethyl)-2-chloro-6-(difluoromethyl)-4-methoxypyridine (CAS No. 1805181-08-1) stands out as a versatile and innovative compound with wide-ranging applications across multiple industries. Its structural complexity and functional diversity make it a valuable asset in modern chemical research and development.